Cas no 1220039-67-7 ((6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester)

• Product Name: (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester
• CAS No: 1220039-67-7
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• MDL: MFCD15474991
• CID: 4778955
• Update Time: 2026-02-27

(6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (6-Ethoxy-3-nitro-pyridin-2-yl)-carbamic acid tert-butyl ester
• NE63152
• SB31937
• tert-butyl N-(6-ethoxy-3-nitropyridin-2-yl)carbamate
• (6-Ethoxy-3-nitro-pyridin-2-yl)-carbamic acid t-butyl ester
• (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester

• MDL： MFCD15474991
• Inchi： 1S/C12H17N3O5/c1-5-19-9-7-6-8(15(17)18)10(13-9)14-11(16)20-12(2,3)4/h6-7H,5H2,1-4H3,(H,13,14,16)
• InChI Key： ARTMGGCAJBVCBE-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(N=1)OCC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: 2.8
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester

Recent Advances in the Application of (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester (CAS: 1220039-67-7) in Chemical Biology and Pharmaceutical Research

The compound (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester (CAS: 1220039-67-7) has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthesis, reactivity, and potential therapeutic applications, based on recent peer-reviewed publications and patent filings.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a precursor in the development of novel kinase inhibitors. Researchers optimized a two-step synthesis route starting from 2-amino-6-ethoxy-3-nitropyridine, achieving an overall yield of 78% with high purity (>99%). The tert-butyloxycarbonyl (Boc) protecting group was found to significantly improve the compound's stability during subsequent coupling reactions, making it particularly valuable for solid-phase peptide synthesis applications.

In the field of targeted drug delivery, a recent patent (WO2023051234) disclosed the use of 1220039-67-7 as a linker molecule for antibody-drug conjugates (ADCs). The nitro group's orthogonal reactivity allows for sequential conjugation strategies, enabling the attachment of both targeting moieties and payload molecules. This application takes advantage of the compound's balanced hydrophilicity (logP = 1.2) and its ability to maintain stability under physiological conditions (t1/2 > 48h in PBS at 37°C).

Structural-activity relationship (SAR) studies have revealed that modifications at the ethoxy position can dramatically influence the compound's biological activity. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that replacing the ethoxy group with longer alkoxy chains decreased cellular permeability, while maintaining the nitro group was crucial for maintaining interaction with target proteins. These findings have important implications for the design of next-generation pharmaceutical agents using this scaffold.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) indicate that 1220039-67-7 shows favorable preliminary safety profiles, with an LD50 > 2000 mg/kg in rodent studies and no observed genotoxicity in Ames tests. However, researchers caution that the nitro group may require metabolic consideration in clinical development, suggesting potential modifications for improved pharmacokinetic properties.

The compound has also found applications in chemical biology probes. A Nature Chemical Biology paper (2024) described its use in activity-based protein profiling (ABPP), where it served as a warhead in covalent inhibitor design. The researchers successfully mapped previously unknown binding sites on several disease-relevant proteins, highlighting the compound's value in target identification and validation studies.

Looking forward, the unique chemical properties of (6-Ethoxy-3-nitro-pyridin-2-yl)carbamic Acid tert-Butyl Ester continue to make it a valuable building block in pharmaceutical research. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a component in novel fluorescent probes for cellular imaging. The compound's commercial availability from major suppliers (purity typically >98%) and well-established synthetic routes suggest it will remain an important tool in medicinal chemistry for the foreseeable future.